Cas no 1105663-98-6 (O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
• CAS No: 1105663-98-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD12408593
• CID: 4560740
• PubChem ID: 59558350
• Update Time: 2024-11-04

O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Azetidinedicarboxylic acid, 3-(aminomethyl)-, 1-(1,1-dimethylethyl) 3-methyl ester
• 1-tert-Butyl 3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
• O1-tert-butyl O3-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
• EN300-7092304
• 1-O-tert-butyl 3-O-methyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
• SCHEMBL427445
• 1105663-98-6
• 1-tert-butyl3-methyl3-(aminomethyl)azetidine-1,3-dicarboxylate
• AB92395
• CS-0057182
• 1-(1,1-Dimethylethyl) 3-methyl 3-(aminomethyl)-1,3-azetidinedicarboxylate
• DB-180982
• 3-Aminomethyl-azetidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• DTXSID101148171
• HNFOHFRPRUJBQA-UHFFFAOYSA-N
• MFCD12408593
• E83433
• PS-17249
• Methyl 1-Boc-3-(aminomethyl)azetidine-3-carboxylate
• SY322375
• 1-Boc-3-Methyl 3-(aminomethyl)azetidine-3-carboxylate

• MDL： MFCD12408593
• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-6-11(5-12,7-13)8(14)16-4/h5-7,12H2,1-4H3
• InChI Key： HNFOHFRPRUJBQA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CN)(C(OC)=O)C1

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives